
what are the physical and chemical properties of
2-Ethoxypropene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Ethoxypropene

Cat. No.: B049133 Get Quote

An In-depth Technical Guide to 2-Ethoxypropene

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Ethoxypropene, tailored for researchers, scientists, and drug development

professionals. The information is presented with clarity and precision, incorporating detailed

data, experimental protocols, and visual diagrams to facilitate understanding and application in

a laboratory setting.

General Information
2-Ethoxypropene (CAS No. 926-66-9) is an organic compound classified as an enol ether.[1] It

is a colorless to pale yellow liquid at room temperature with a characteristic mild, sweet, ether-

like odor.[1] Structurally, it consists of a propene backbone with an ethoxy group attached to the

second carbon atom. This compound is primarily utilized in organic synthesis as a protecting

group, a reactive intermediate, and a monomer in polymerization reactions.[1] Its applications

extend into the pharmaceutical industry, where it serves as an intermediate in the synthesis of

heterocyclic compounds and certain antibiotics.[1][2]

Physical Properties
2-Ethoxypropene is a volatile and flammable liquid.[1][3] It is soluble in common organic

solvents but demonstrates insolubility in water.[1] A summary of its key physical properties is

presented in Table 1.
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Table 1: Physical Properties of 2-Ethoxypropene

Property Value Reference(s)

Molecular Formula C₅H₁₀O [1][4][5][6]

Molecular Weight 86.13 g/mol [1][6][7]

Appearance Colorless to pale yellow liquid [1][8]

Odor Mild, sweet, ether-like [1]

Boiling Point 61.2 - 64.1 °C [3][4][8][9]

Density 0.771 - 0.8 g/cm³ [3][4][9]

Vapor Pressure 179 mmHg at 25°C [4]

Refractive Index 1.388 [4]

Flash Point -22.4 °C [9]

Solubility
Soluble in organic solvents;

Insoluble in water
[1]

Chemical Properties and Reactivity
As an enol ether, 2-ethoxypropene exhibits reactivity characteristic of this functional group. It

is susceptible to nucleophilic addition and elimination reactions.[1] Its utility in organic synthesis

is significant, particularly as a protecting group for alcohols, a concept analogous to the use of

2-methoxypropene.[10] It is also employed in polymerization processes.[1]

Table 2: Chemical and Safety Information
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Property Description Reference(s)

Chemical Class Enol Ether [1]

Reactivity

Undergoes nucleophilic

addition, elimination, and

polymerization.

[1]

Stability Considered volatile. [3]

Hazards

Highly flammable liquid and

vapor. Harmful if swallowed.

Causes skin and serious eye

irritation. May cause

respiratory irritation.

[3][7][8][11]

Carcinogenicity
Not classified as a carcinogen

by IARC or EPA.
[1]

Experimental Protocols
Synthesis of 2-Ethoxypropene
A common laboratory-scale synthesis of 2-ethoxypropene involves the reaction of propyne

with anhydrous ethanol, catalyzed by a strong base such as sodium hydroxide.[5]

Materials:

Reactor with heating mantle and nitrogen inlet

Condensing device

Rectifying device (for fractional distillation)

Propyne gas

Anhydrous ethanol

Sodium hydroxide (micropowder)
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Nitrogen gas

Procedure:[5]

Preheating Stage: Purge the reactor with nitrogen gas for 5 minutes to ensure an inert

atmosphere. Add 400g of sodium hydroxide micropowder to the reactor. Heat the reactor to a

temperature range of 135-150°C.

Reaction Stage: Introduce 400g of propyne gas into the preheated reactor. Simultaneously,

introduce 552g of pre-gasified anhydrous ethanol. Maintain the reaction for 1.2 hours.

Rectification Stage: The gaseous reaction products are passed through a condensing device

to be collected as a liquid. The collected liquid is then purified by fractional distillation. The

fraction collected between 60-64°C is 2-ethoxypropene. This process yields approximately

688g (78% yield).

An alternative synthetic route is the acid-catalyzed dehydration of 2-ethoxypropanol.[1]

Synthesis of 2-Ethoxypropene

Propyne

NaOH (catalyst)
135-150°C

Anhydrous Ethanol

2-EthoxypropeneReaction

Click to download full resolution via product page

Synthesis of 2-Ethoxypropene from propyne and ethanol.

Applications in Research and Development
2-Ethoxypropene is a valuable reagent in various research and development contexts,

particularly in drug development and materials science.
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Protecting Group for Alcohols
In multi-step organic syntheses, it is often necessary to protect hydroxyl groups from unwanted

reactions. 2-Ethoxypropene serves as an efficient protecting group for alcohols. The reaction

of an alcohol with 2-ethoxypropene under acidic conditions forms a 2-ethoxypropyl ether,

which is stable under basic and nucleophilic conditions but can be easily removed under acidic

conditions to regenerate the alcohol.

Alcohol Protection using 2-Ethoxypropene

Alcohol (R-OH)

Protected Alcohol
(2-ethoxypropyl ether)

2-Ethoxypropene Acid Catalyst (e.g., H+)

Protection

Alcohol (R-OH)

Deprotection

Aqueous Acid

Click to download full resolution via product page

General workflow for alcohol protection and deprotection.

Role in Pharmaceutical Synthesis
2-Ethoxypropene is a key intermediate in the synthesis of clarithromycin, a macrolide

antibiotic.[2] It is used in a one-pot reaction for the etherification and silylation of an

erythromycin A 9-O-oxime derivative, a critical step in the overall synthesis of clarithromycin.[2]

Advanced Drug Delivery Systems
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Recent research has explored the use of 2-ethoxypropene in the development of novel drug

delivery systems. It has been used to synthesize acetalated β-cyclodextrins, which can self-

assemble into nanoparticles.[2] These nanoparticles exhibit pH-labile hydrolysis, enabling the

triggered release of encapsulated drugs like docetaxel in acidic environments, such as those

found in tumor tissues.[2] Furthermore, it is used in the creation of bio-inspired synthetic

nanovesicles for the glucose-responsive release of insulin.[12]

Application in pH-Responsive Drug Delivery

β-Cyclodextrin Acetalation

2-Ethoxypropene

Acetalated β-CD Emulsion Technique Nanoparticles
(Drug Loaded)

Drug Release

Low pH Environment
(e.g., Tumor) Triggers

Click to download full resolution via product page

Workflow for creating pH-responsive drug delivery nanoparticles.

Safety and Handling
2-Ethoxypropene is a hazardous chemical and must be handled with appropriate safety

precautions. It is a highly flammable liquid and vapor.[3][7][8] Personal protective equipment

(PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at

all times.[8][13] Work should be conducted in a well-ventilated area or a fume hood to avoid

inhalation of vapors, which may cause respiratory irritation.[8] In case of contact with skin or

eyes, the affected area should be flushed immediately with copious amounts of water.[8][13]

Ingestion is harmful and medical attention should be sought immediately.[8] Store in a cool, dry,

well-ventilated area away from heat, sparks, and open flames.[8] The container should be kept

tightly closed.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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